Cas no 5978-06-3 (Carbamic acid, hexyl-,2-mercaptoethyl ester (7CI,8CI))

• Product Name: Carbamic acid, hexyl-,2-mercaptoethyl ester (7CI,8CI)
• CAS No: 5978-06-3
• MF: C₁₁H₁₁N₃O₃S
• MW: 265.288340806961
• CID: 384513
• PubChem ID: 766009
• Update Time: 2025-04-19

Carbamic acid, hexyl-,2-mercaptoethyl ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, hexyl-,2-mercaptoethyl ester (7CI,8CI)
• 2-Morpholin-4-yl-6-nitro-benzothiazole; Benzothiazole, 2-(4-morpholinyl)-6-nitro-
• CS-0323215
• 5978-06-3
• 2-(morpholin-4-yl)-6-nitro-1,3-benzothiazole
• Oprea1_282093
• SCHEMBL14824501
• CBMicro_039189
• BIM-0039219.P001
• 4-(6-nitrobenzo[d]thiazol-2-yl)morpholine
• 423738-98-1
• AKOS000625504
• Oprea1_202384
• 4-(6-nitro-1,3-benzothiazol-2-yl)morpholine
• DTXSID90975192
• Cambridge id 5978063

• Inchi： 1S/C11H11N3O3S/c15-14(16)8-1-2-9-10(7-8)18-11(12-9)13-3-5-17-6-4-13/h1-2,7H,3-6H2
• InChI Key： IXMMDSSNFJJMNS-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CCOCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.05223
• Monoisotopic Mass: 265.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.462
• Boiling Point: 452.5°C at 760 mmHg
• Flash Point: 227.5°C
• Refractive Index: 1.684
• PSA: 68.5